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Compound of Interest

Compound Name: Amcasertib

Cat. No.: B1664840

Essential Safety and Handling Guide for
Amcasertib

For researchers, scientists, and drug development professionals, ensuring safe handling of
investigational compounds like Amcasertib is paramount. This guide provides essential,
immediate safety and logistical information, including operational and disposal plans, to foster a
secure laboratory environment.

Hazard Identification and Classification

Amcasertib is classified as a hazardous substance. According to the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS), it presents the following
hazards[1]:

Acute Oral Toxicity: Harmful if swallowed (Category 4)[1].

Skin Irritation: Causes skin irritation (Category 2)[1].

Eye Irritation: Causes serious eye irritation (Category 2A)[1].

Respiratory Irritation: May cause respiratory irritation (Specific target organ toxicity, single
exposure, Category 3)[1].
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It is crucial to handle this compound with appropriate precautions to avoid adverse health
effects.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protective equipment is mandatory when handling
Amcasertib. The following table summarizes the required PPE:

PPE Category Specification

Safety glasses with side-shields or goggles. Use
) equipment for eye protection tested and
Eye/Face Protection )
approved under appropriate government

standards such as NIOSH (US) or EN 166(EU).

Handle with gloves. Gloves must be inspected
) ] prior to use. Use proper glove removal
Skin Protection ) ) )
technigue (without touching glove's outer

surface) to avoid skin contact.

Dispose of contaminated gloves after use in
accordance with applicable laws and good

laboratory practices. Wash and dry hands.

Impervious clothing, such as a lab coat. The
) type of protective equipment must be selected
Body Protection ) )
according to the concentration and amount of

the dangerous substance.

For nuisance exposures use type P95 (US) or
type P1 (EU EN 143) particle respirator. For
higher level protection use type OV/AG/P99
(US) or type ABEK-P2 (EU EN 143).

Respiratory Protection

Operational Plan for Safe Handling

A systematic workflow is critical to minimize exposure and ensure safety during the handling of
Amcasertib.
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. Preparation and Engineering Controls:
Work in a well-ventilated area, preferably in a chemical fume hood.
Ensure easy access to an eyewash station and safety shower.
Before handling, review the Safety Data Sheet (SDS) thoroughly.

. Donning PPE:

Follow the proper sequence for donning PPE: lab coat, then respiratory protection, followed
by eye protection, and finally gloves.

. Weighing and Reconstitution:
Amcasertib is supplied as a crystalline solid.
Handle the solid form in a fume hood to avoid inhalation of dust.

For reconstitution, Amcasertib is soluble in dimethyl formamide (DMF) at approximately 5
mg/ml.

When creating stock solutions, purge the solvent of choice with an inert gas.
. Experimental Use:

Conduct all procedures involving Amcasertib within a designated area to prevent cross-
contamination.

Avoid contact with skin, eyes, and clothing.
Do not eat, drink, or smoke in the laboratory.
. Decontamination:

Wipe down all surfaces and equipment that have come into contact with Amcasertib using
an appropriate deactivating agent.

. Doffing PPE:
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» Remove PPE in the reverse order of donning, taking care to avoid contaminating skin or
clothing.

Disposal Plan

Proper disposal of Amcasertib and related waste is crucial to prevent environmental
contamination and accidental exposure.

o Waste Categorization: Waste contaminated with Amcasertib should be treated as
hazardous chemical waste. It can be categorized as trace or bulk chemotherapy waste.

o Trace Waste: Items with less than 3% of the original volume of the active compound, such
as empty vials, used gloves, and gowns. These should be disposed of in designated
yellow chemotherapy waste containers for incineration.

o Bulk Waste: Materials containing more than 3% of the original drug, including partially full
vials or solutions. This waste must be disposed of in black RCRA hazardous waste
containers.

o Disposal Procedure:
o Collect all Amcasertib waste in clearly labeled, sealed containers.
o Follow your institution's and local regulations for hazardous waste disposal.

o Do not allow the product or large quantities of it to reach ground water, water courses, or
sewage systems.

Experimental Workflow Diagram

The following diagram illustrates the key steps for the safe handling and disposal of
Amcasertib.
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Safe Handling and Disposal Workflow for Amcasertib
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Caption: Workflow for safe handling and disposal of Amcasertib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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